4-Fluorobenzylphosphonic acid
Overview
Description
4-Fluorobenzylphosphonic acid (CAS Number: 80395-14-8) is a self-assembly material used to chemically modify transparent conducting oxides . It is used to tune the effective surface work function and control the surface energy and wettability for OLEDs and OPVs application .
Synthesis Analysis
The synthesis of phosphonic acids can be achieved through various methods . The dealkylation of dialkyl phosphonates under acidic conditions or using the McKenna procedure (a two-step reaction that makes use of bromotrimethylsilane followed by methanolysis) are considered the best methods to prepare phosphonic acids .Molecular Structure Analysis
The molecular formula of 4-Fluorobenzylphosphonic acid is C7H8FO3P . Its molecular weight is 190.11 g/mol . The InChI key is RHUKKXTWNWQHJT-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Fluorobenzylphosphonic acid is a solid with a melting point of 176-180 °C . It has a molecular weight of 190.11 g/mol .Scientific Research Applications
Self-Assembly Materials for Transparent Conducting Oxides (TCOs)
Self-assembly materials play a crucial role in modifying transparent conducting oxides (TCOs). Researchers use 4-Fluorobenzylphosphonic acid to:
- Control Surface Energy and Wettability : Surface energy and wettability are adjusted, influencing interactions with other materials. These modifications are particularly relevant for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Chemical Passivation of ZnO Surfaces
Zinc oxide (ZnO) surfaces are commonly used in various applications. Researchers have explored the use of 4-Fluorobenzylphosphonic acid for passivating ZnO surfaces. Key findings include:
Mechanism of Action
Target of Action
4-Fluorobenzylphosphonic acid is primarily used to chemically modify transparent conducting oxides . Its primary targets are the surface of these oxides, where it interacts to tune the effective surface work function .
Mode of Action
The compound interacts with its targets through a process known as self-assembly . It forms a monolayer on the surface of the oxides, altering their properties. This interaction results in changes to the surface work function and surface energy .
Biochemical Pathways
For instance, they can mimic phosphates and carboxylates of biological molecules to potentially inhibit metabolic enzymes .
Pharmacokinetics
Its bioavailability is likely influenced by its chemical properties, including its solid form and its melting point of 176-180°c .
Result of Action
The primary result of 4-Fluorobenzylphosphonic acid’s action is the modification of the surface properties of transparent conducting oxides . This modification can control the surface energy and wettability, which are crucial for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Action Environment
The action of 4-Fluorobenzylphosphonic acid can be influenced by various environmental factors. For instance, the process of self-assembly can be affected by factors such as temperature, pH, and the presence of other chemical species . .
properties
IUPAC Name |
(4-fluorophenyl)methylphosphonic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FO3P/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUKKXTWNWQHJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CP(=O)(O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FO3P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20565540 | |
Record name | [(4-Fluorophenyl)methyl]phosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20565540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorobenzylphosphonic acid | |
CAS RN |
80395-14-8 | |
Record name | [(4-Fluorophenyl)methyl]phosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20565540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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